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Compound of Interest

Compound Name: TRITRAM

Cat. No.: B3230357 Get Quote

An in-depth investigation into the chemical identity of CAS number 1301738-72-6 has revealed

a significant discrepancy in publicly available databases, with the identifier linked to two distinct

chemical structures. This ambiguity presents a critical challenge for researchers, scientists, and

drug development professionals, as the properties and applications of these compounds are

vastly different. This guide will present the available information for both potential identities,

highlighting the conflicting data and the urgent need for clarification from a definitive source.

The CAS (Chemical Abstracts Service) number is a unique numerical identifier assigned to

every chemical substance, intended to provide an unambiguous way to identify a compound.

However, in the case of CAS 1301738-72-6, a clear conflict exists. The identifier is associated

with both a complex macrocyclic chelating agent, "TRITRAM," and a benzoxazole derivative,

"Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate."

Identity 1: The Macrocyclic Chelator - TRITRAM
Several chemical suppliers identify CAS 1301738-72-6 as TRITRAM, a functionalized

macrocycle.

Chemical Name: 2,2',2''-(1,4,7,10-tetraazacyclotridecane-1,4,7-triyl)triacetamide

Macrocyclic chelators like TRITRAM are primarily designed to bind strongly with metal ions.

Their research and development applications often lie in the field of medical imaging and

radiotherapy. These molecules can be conjugated to targeting vectors such as peptides or
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antibodies, which then deliver a radioactive metal ion to a specific site in the body, for either

diagnostic (e.g., PET, SPECT imaging) or therapeutic purposes.

Potential Research Uses:

Medical Imaging: As chelating agents for radionuclides used in Positron Emission

Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT).

Radiotherapy: To deliver therapeutic radioisotopes to tumor sites.

Bioconjugation: Serving as a linker to attach metal ions to biological molecules.

Physicochemical Properties (as listed by suppliers for
TRITRAM)

Property Value

Chemical Formula C₁₅H₃₁N₇O₃·HBr

Molecular Weight 438.36 g/mol

Appearance White Powder

Identity 2: The Benzoxazole Derivative
Conversely, other sources associate CAS 1301738-72-6 with a benzoxazole derivative.

Chemical Name: Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate

Benzoxazole derivatives are a class of heterocyclic compounds that have garnered significant

interest in medicinal chemistry due to their wide range of biological activities. The structure of

Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate suggests potential applications as a scaffold for

the development of novel therapeutic agents.

Potential Research Uses:

Medicinal Chemistry: As a building block for the synthesis of more complex molecules with

potential therapeutic activities.
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Drug Discovery: Screening for biological activities, such as antimicrobial, antiviral, or

anticancer properties, which are common for the benzoxazole scaffold.

Physicochemical Properties (as listed by a supplier for
the benzoxazole derivative)

Property Value

Chemical Formula C₁₂H₁₁NO₄

Molecular Weight 233.22 g/mol

Appearance Solid or crystalline substance

Solubility
Soluble in organic solvents like ethanol and

dichloromethane

The Critical Need for Definitive Identification
The stark differences in the chemical structures, properties, and potential applications of

TRITRAM and Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate underscore the critical

importance of resolving the ambiguity surrounding CAS 1301738-72-6. Without a definitive,

verifiable primary source, such as a patent or peer-reviewed scientific publication that

unambiguously links the CAS number to a single, characterized compound, researchers risk

working with the wrong substance, leading to wasted resources and invalid experimental

outcomes.

Visualizing the Discrepancy
To illustrate the structural differences, the following diagrams represent the two molecules

associated with CAS 1301738-72-6.

Caption: Structure of TRITRAM (2,2',2''-(1,4,7,10-tetraazacyclotridecane-1,4,7-

triyl)triacetamide).

Caption: Structure of Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate.

Conclusion and Recommendation
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Given the conflicting information and the lack of a definitive primary source to verify the correct

chemical structure for CAS 1301738-72-6, it is impossible to provide a comprehensive and

accurate technical guide on its properties and research uses. The scientific and drug

development communities are strongly advised to exercise extreme caution when sourcing a

compound under this CAS number. It is recommended to:

Verify the structure: Independently verify the chemical structure of any compound supplied

under this CAS number using analytical techniques such as NMR and mass spectrometry.

Request documentation: Demand clear and verifiable documentation from suppliers that

confirms the identity of the compound, preferably with references to primary literature or

patents.

Report discrepancies: Report any discrepancies found to the relevant chemical databases

and regulatory bodies to help rectify this ambiguity.

Until this issue is resolved, any research or development activities involving a compound

identified solely by CAS 1301738-72-6 should be considered with a high degree of uncertainty.

To cite this document: BenchChem. [Unraveling the Ambiguity of CAS 1301738-72-6: A Tale
of Two Molecules]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3230357#cas-1301738-72-6-properties-and-
research-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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